N-(1,3-benzodioxol-5-yl)-2-[(3-butyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[(3-butyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C23H21N3O5S/c1-2-3-10-26-22(28)21-20(15-6-4-5-7-16(15)31-21)25-23(26)32-12-19(27)24-14-8-9-17-18(11-14)30-13-29-17/h4-9,11H,2-3,10,12-13H2,1H3,(H,24,27)
• InChI Key: BYEVTOYUIKGVDO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H21N3O5S
• Molecular Weight: 451.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-[(3-butyl-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H21N3O5S and its molecular weight is 451.5. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antimicrobial Applications

• Crystal Structure Analysis

  Studies have examined the crystal structures of related compounds to understand their conformation and intramolecular interactions. Such structural insights are crucial for designing drugs with improved efficacy and selectivity. For example, the crystal structures of various acetamides have been analyzed, revealing their folded conformations and intramolecular hydrogen bonding patterns, which could inform the design of new therapeutic agents (S. Subasri et al., 2016; S. Subasri et al., 2017).

• Design and Synthesis of Antifolates

  Compounds with pyrimidine and thieno[2,3-d]pyrimidine scaffolds have been synthesized as antifolates, targeting enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS). These enzymes are critical for DNA synthesis, making them attractive targets for antitumor agents. Research into these compounds has demonstrated potent inhibitory activity against human DHFR and TS, suggesting their potential as cancer treatments (A. Gangjee et al., 2007; A. Gangjee et al., 2008).

• Antimicrobial Activity

  The synthesis and biological evaluation of novel compounds, including those with pyrimidin-4(3H)-one structures, have been explored for their antimicrobial activities. For instance, compounds exhibiting activity against a range of bacteria and fungi offer insights into the development of new antimicrobial therapies (M. Attia et al., 2014).

• Dual Inhibitors of DHFR and TS

  Research has focused on designing compounds that simultaneously inhibit both DHFR and TS, offering a promising approach for cancer treatment by targeting two pivotal enzymes in the folate pathway. These studies include the synthesis of classical and nonclassical antifolates with demonstrated efficacy against tumor cells in culture (A. Gangjee et al., 2009).